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Compound of Interest

Compound Name: Irak4-IN-21

Cat. No.: B12407179 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Interleukin-1 receptor-associated kinase 4 (IRAK4) is a pivotal serine/threonine kinase that

functions as a master regulator in the innate immune signaling cascades initiated by Toll-like

receptors (TLRs) and interleukin-1 receptors (IL-1Rs).[1][2] Upon activation, IRAK4

orchestrates a signaling pathway culminating in the activation of key transcription factors like

NF-κB, leading to the expression and secretion of pro-inflammatory cytokines.[3][4] Given its

critical role, the dysregulation of IRAK4 signaling is implicated in a spectrum of inflammatory

and autoimmune diseases, as well as certain malignancies, positioning it as a high-value

therapeutic target.[2][5]

Irak4-IN-21 is a potent and selective inhibitor of IRAK4.[6] These application notes furnish

detailed, step-by-step protocols for a suite of cell-based assays designed to determine the half-

maximal inhibitory concentration (IC50) of Irak4-IN-21. This parameter is fundamental for

characterizing the inhibitor's potency and its efficacy within a cellular context. The described

methodologies encompass direct target engagement, the modulation of downstream signaling

events, and the assessment of functional cellular responses.
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Parameter Value

CAS Number 2170694-04-7[6]

Reported Biochemical IC50 (IRAK4) 5 nM[6]

Reported Cellular IC50 (IL-23 production, THP-1

cells)
0.17 µM[6]

Reported Cellular IC50 (IL-23 production, DC

cells)
0.51 µM[6]

Reported Cellular IC50 (IL-6 production,

HUVEC cells)
0.20 µM[6]

Reported Cellular IC50 (MIP-1β production,

human whole blood)
0.47 µM[6]

IRAK4 Signaling Pathway
The diagram below outlines the canonical IRAK4 signaling pathway, which is triggered by the

activation of TLRs or IL-1Rs, and the point of intervention for Irak4-IN-21.
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Caption: IRAK4 Signaling Pathway and the inhibitory action of Irak4-IN-21.
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Experimental Workflow for IC50 Determination
The generalized workflow for ascertaining the IC50 of Irak4-IN-21 in a cell-based assay

encompasses several critical stages, from initial cell culture to final data analysis.
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Preparation

Assay Execution

Data Acquisition & Analysis

1. Cell Culture
(e.g., THP-1, HEK293)

3. Seed Cells in Assay Plate

2. Irak4-IN-21 Serial Dilution

4. Treat Cells with Irak4-IN-21

5. Stimulate Pathway
(e.g., LPS, IL-1β)

6. Incubate

7. Measure Assay-specific Signal
(Luminescence, Fluorescence, etc.)

8. Data Normalization
& Curve Fitting

9. IC50 Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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